Cas no 103048-38-0 (Benzoic acid, 4-[(octadecylamino)carbonyl]-)

• Product name: Benzoic acid, 4-[(octadecylamino)carbonyl]-
• CAS No: 103048-38-0
• MF: C₂₆H₄₃NO₃
• MW: 417.62452
• CID: 1134002
• PubChem ID: 80091

Benzoic acid, 4-[(octadecylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(octadecylamino)carbonyl]-
• SCHEMBL5416110
• DB-166772
• 4-[(Octadecylamino)carbonyl]benzoic acid
• 103048-38-0

• Inchi： InChI=1S/C26H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-27-25(28)23-18-20-24(21-19-23)26(29)30/h18-21H,2-17,22H2,1H3,(H,27,28)(H,29,30)
• InChI Key： FKWGPLSJOABHDC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCNC(=O)C1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 417.32449
• Monoisotopic Mass: 417.32429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 8.4

Experimental Properties

• PSA: 66.4